Cas no 3344-19-2 (Acetic acid,2-[4-(1,1-dimethylethyl)phenoxy]-, ethyl ester)

• Product Name: Acetic acid,2-[4-(1,1-dimethylethyl)phenoxy]-, ethyl ester
• CAS No: 3344-19-2
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 315629
• PubChem ID: 76867
• Update Time: 2025-04-19

Acetic acid,2-[4-(1,1-dimethylethyl)phenoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[4-(1,1-dimethylethyl)phenoxy]-, ethyl ester
• ethyl [4-(1,1-dimethylethyl)phenoxy]acetate
• 2-[4-(1,1-dimethylethyl)phenoxy]-Acetic acid,ethyl ester
• SCHEMBL12412550
• ethyl 2-(4-(tert-butyl)phenoxy)acetate
• ethyl 2-(4-tert-butylphenoxy)acetate
• 3344-19-2
• (4-tert-butyl-phenoxy)-acetic acid ethyl ester
• DTXSID20955068
• EINECS 222-094-4
• NS00047810
• Ethyl (4-(1,1-dimethylethyl)phenoxy)acetate
• Ethyl (4-tert-butylphenoxy)acetate
• AKOS003658789

• Inchi： 1S/C14H20O3/c1-5-16-13(15)10-17-12-8-6-11(7-9-12)14(2,3)4/h6-9H,5,10H2,1-4H3
• InChI Key： XKOOVHYJLVRPNR-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 236.1413
• Monoisotopic Mass: 236.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.013
• Boiling Point: 311.2°C at 760 mmHg
• Flash Point: 127.2°C
• Refractive Index: 1.486
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives